![molecular formula C11H15BrClN B599083 7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride CAS No. 1203684-66-5](/img/structure/B599083.png)
7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a chemical compound with the CAS Number: 1203684-66-5 . It has a molecular weight of 276.6 and its linear formula is C11H15BrClN . It is a solid at room temperature .
Molecular Structure Analysis
The molecular structure of 7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is represented by the formula C11H15BrClN . The exact mass is 275.00800 .Scientific Research Applications
Role in Drug Discovery and Cancer Research
Tetrahydroisoquinoline derivatives, including 7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride, have been explored for their therapeutic potential in various diseases. One of the significant areas of application is in cancer research. The US FDA approval of trabectedin, a drug featuring the tetrahydroisoquinoline scaffold for the treatment of soft tissue sarcomas, underscores the anticancer potential of this class of compounds. Trabectedin's mechanism, which involves interactions with the DNA minor groove and influences on transcription factors and DNA repair pathways, exemplifies how tetrahydroisoquinoline derivatives can be engineered for specific therapeutic applications (Singh & Shah, 2017).
Antimicrobial and Antibacterial Applications
Beyond oncology, tetrahydroisoquinoline derivatives have been investigated for their antimicrobial and antibacterial properties. This broad spectrum of activity is indicative of the structural versatility and functional adaptability of these compounds. Their potential in addressing infectious diseases, such as malaria, tuberculosis, HIV, and others, is of considerable interest. The ability to develop novel drugs from this scaffold that possess unique mechanisms of action against pathogens offers a promising avenue for new therapeutic strategies (Singh & Shah, 2017).
Safety and Hazards
properties
IUPAC Name |
7-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrN.ClH/c1-11(2)7-13-6-8-5-9(12)3-4-10(8)11;/h3-5,13H,6-7H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTOUGVCISANLIE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNCC2=C1C=CC(=C2)Br)C.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrClN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00745166 |
Source
|
Record name | 7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00745166 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.60 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride | |
CAS RN |
1203684-66-5 |
Source
|
Record name | 7-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00745166 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.